Cas no 2227733-11-9 ((2S)-2-(2,3-dimethoxyphenyl)oxirane)

• Product Name: (2S)-2-(2,3-dimethoxyphenyl)oxirane
• CAS No: 2227733-11-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5753878
• PubChem ID: 165617381
• Update Time: 2025-05-27

(2S)-2-(2,3-dimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,3-dimethoxyphenyl)oxirane
• EN300-1815171
• 2227733-11-9

• Inchi： 1S/C10H12O3/c1-11-8-5-3-4-7(9-6-13-9)10(8)12-2/h3-5,9H,6H2,1-2H3/t9-/m1/s1
• InChI Key： SHYWZGQTZXYLPV-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 31Ų

Additional information on (2S)-2-(2,3-dimethoxyphenyl)oxirane

Introduction to (2S)-2-(2,3-dimethoxyphenyl)oxirane (CAS No. 2227733-11-9)

(2S)-2-(2,3-dimethoxyphenyl)oxirane (CAS No. 2227773-11-9) is a chiral epoxide compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the synthesis of bioactive molecules and pharmaceuticals. This compound is characterized by its epoxide functional group and the presence of two methoxy substituents on the phenyl ring, which contribute to its reactivity and selectivity in chemical reactions.

The chiral nature of (2S)-2-(2,3-dimethoxyphenyl)oxirane makes it a valuable building block in asymmetric synthesis, where the ability to control the stereochemistry of the final product is crucial. The enantiomeric purity of this compound can be achieved through various synthetic methods, including enzymatic resolution and chiral catalysts. Recent advancements in chiral catalysis have further enhanced the efficiency and selectivity of these processes, making (2S)-2-(2,3-dimethoxyphenyl)oxirane an increasingly attractive starting material for complex molecule synthesis.

In the realm of medicinal chemistry, (2S)-2-(2,3-dimethoxyphenyl)oxirane has shown promise as an intermediate in the synthesis of bioactive compounds. Epoxides are known to undergo ring-opening reactions with nucleophiles, leading to the formation of diverse functional groups that can be tailored for specific biological activities. For instance, recent studies have explored the use of (2S)-2-(2,3-dimethoxyphenyl)oxirane in the synthesis of potential anti-inflammatory agents and anticancer drugs. The methoxy groups on the phenyl ring can modulate the lipophilicity and electronic properties of the resulting molecules, influencing their pharmacokinetic and pharmacodynamic profiles.

The synthetic versatility of (2S)-2-(2,3-dimethoxyphenyl)oxirane has also been leveraged in the development of novel materials. In polymer science, epoxides can be polymerized to form high-performance polymers with unique mechanical and thermal properties. The presence of methoxy groups can enhance the solubility and processability of these polymers, making them suitable for applications in coatings, adhesives, and composites. Recent research has focused on optimizing the polymerization conditions to achieve controlled molecular weight and narrow polydispersity indices, which are critical for advanced material applications.

In addition to its synthetic applications, (2S)-2-(2,3-dimethoxyphenyl)oxirane has been studied for its potential environmental impact. Epoxides are known to undergo hydrolysis under certain conditions, which can affect their stability and reactivity in natural environments. Understanding the environmental fate and behavior of (2S)-2-(2,3-dimethoxyphenyl)oxirane is essential for assessing its safety and sustainability as a chemical reagent. Recent studies have employed computational methods to predict the hydrolysis rates and degradation pathways of this compound, providing valuable insights into its environmental impact.

The safety profile of (2S)-2-(2,3-dimethoxyphenyl)oxirane is another important consideration for its use in various applications. Epoxides are generally considered reactive species that can form covalent bonds with biological macromolecules such as proteins and DNA. However, the specific toxicity profile of (2S)-2-(2,3-dimethoxyphenyl)oxirane has not been extensively studied. Preliminary toxicological assessments suggest that it exhibits low acute toxicity but may pose long-term health risks if not handled properly. Therefore, appropriate safety measures should be taken during handling and storage to minimize exposure risks.

In conclusion, (2S)-2-(2,3-dimethoxyphenyl)oxirane (CAS No. 2227773-11-9) is a versatile chiral epoxide with a wide range of applications in synthetic chemistry, medicinal chemistry, polymer science, and environmental studies. Its unique chemical structure and reactivity make it an important building block for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.